Cas no 1517362-17-2 (3-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylbutanoic acid)

• Product Name: 3-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylbutanoic acid
• CAS No: 1517362-17-2
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6430972
• PubChem ID: 165700655
• Update Time: 2025-10-28

3-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylbutanoic acid
• 1517362-17-2
• 3-methyl-2-[2-(propan-2-yl)-1,3-thiazol-4-yl]butanoic acid
• EN300-1749654

• Inchi： 1S/C11H17NO2S/c1-6(2)9(11(13)14)8-5-15-10(12-8)7(3)4/h5-7,9H,1-4H3,(H,13,14)
• InChI Key： HCVGIKCRCZEQIB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)C(C)C)N=C1C(C)C

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-methyl-2-2-(propan-2-yl)-1,3-thiazol-4-ylbutanoic acid

Introduction to 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid (CAS No. 1517362-17-2)

3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid, identified by its CAS number 1517362-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its methyl and propan-2-yl substituents, as well as the presence of a thiazole ring, contribute to its distinctive chemical properties and biological interactions.

The thiazole core in 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and antioxidant properties. The addition of the butanoic acid moiety further enhances the compound's potential by introducing a polar and acidic functional group, which can interact with biological targets in specific ways. This combination of structural elements makes 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in exploring the therapeutic potential of thiazole-based compounds due to their ability to modulate multiple biological pathways. Studies have shown that thiazole derivatives can exhibit inhibitory effects on enzymes such as carbonic anhydrase, which is relevant in conditions like glaucoma and altitude sickness. Additionally, some thiazole compounds have demonstrated antitumor and anti-inflammatory activities by targeting specific signaling pathways involved in cancer progression and inflammation.

The methyl and propan-2-yl substituents in 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid play a crucial role in determining its pharmacokinetic properties. These alkyl groups can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. The presence of these substituents may also contribute to the compound's ability to cross cell membranes, which is essential for many therapeutic agents. Understanding these structural influences is critical for optimizing the compound's efficacy and safety profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid with potential biological targets. These studies have revealed that the compound can interact with proteins involved in metabolic pathways, suggesting its potential use in treating metabolic disorders. Furthermore, the compound's ability to modulate enzyme activity has been explored in the context of developing novel antibiotics and antiviral agents.

The synthesis of 3-methyl-2-(2-propan-2-yl)-1,3-thiazol-4-ylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies has been instrumental in achieving the desired molecular structure. These synthetic methods not only enhance the efficiency of production but also allow for modifications that can further tailor the compound's biological activity.

In conclusion, 3-methyl-2-(2-propan-2-y l)-1,3-thiazol -4 -y lbutanoic acid (CAS No. 151736 -17 - 2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a thiazole core with specific substituents such as methyl and propan - - - - - - - - - - - - - - yl groups, along with its interaction with biological targets, makes this compound a valuable asset in drug discovery efforts. Continued research into this molecule will likely uncover new insights into its mechanisms of action and expand its applications in medicine.